N-Methyl-4-nitroaniline (N-MNA) has been investigated in scientific research for its potential use as an additive in the synthesis of energetic materials []. These are substances that undergo a rapid chemical reaction that releases a large amount of energy, typically as heat and gas. N-MNA's role is to act as a plasticizer, which lowers the melting point of the energetic material. This can be advantageous in processing and handling the material during its production [].